Cas no 90675-20-0 (4-chloro-N-pyridin-2-ylbutane-1-sulfonamide)

• Product Name: 4-chloro-N-pyridin-2-ylbutane-1-sulfonamide
• CAS No: 90675-20-0
• MF: C₉H₁₃ClN₂O₂S
• MW: 248.729719877243
• CID: 995032
• PubChem ID: 303448
• Update Time: 2025-04-20

4-chloro-N-pyridin-2-ylbutane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-pyridin-2-ylbutane-1-sulfonamide
• NSC-191824
• NSC191824
• DTXSID70307497
• 90675-20-0

• Inchi： 1S/C9H13ClN2O2S/c10-6-2-4-8-15(13,14)12-9-5-1-3-7-11-9/h1,3,5,7H,2,4,6,8H2,(H,11,12)
• InChI Key： URBFTOTZRYHBMP-UHFFFAOYSA-N
• SMILES： ClCCCCS(NC1C=CC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 248.039
• Monoisotopic Mass: 248.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.351
• Boiling Point: 402.2°C at 760 mmHg
• Flash Point: 197°C
• Refractive Index: 1.569
• PSA: 67.44000
• LogP: 2.99610